Cas no 1251836-96-0 (4-Fluoro-2-(3-hydroxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid
• CAS No: 1251836-96-0
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD18319037
• CID: 2760643
• PubChem ID: 53224965
• Update Time: 2025-06-09

4-Fluoro-2-(3-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319037
• DTXSID70688697
• 5-Fluoro-3'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• 4-FLUORO-2-(3-HYDROXYPHENYL)BENZOIC ACID
• 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid, 95%
• 1251836-96-0
• 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid

• MDL： MFCD18319037
• Inchi： 1S/C13H9FO3/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(15)6-8/h1-7,15H,(H,16,17)
• InChI Key： IWGFZVUTPIGLDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid

Recent Advances in the Study of 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid (CAS: 1251836-96-0) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2-(3-hydroxyphenyl)benzoic acid (CAS: 1251836-96-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role in drug development and disease treatment. This research brief consolidates the latest findings and provides a comprehensive overview of the current state of knowledge regarding this compound.

The compound's structural features, including the fluorine substitution and the hydroxylphenyl moiety, contribute to its bioactivity and pharmacokinetic properties. Researchers have explored its potential as a scaffold for designing novel drugs, particularly in the areas of anti-inflammatory and anticancer therapies. Recent synthetic methodologies have improved the yield and purity of 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid, facilitating further biological evaluations.

In vitro and in vivo studies have demonstrated that 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid exhibits promising activity against various cancer cell lines, including breast, lung, and colon cancers. The compound's mechanism of action appears to involve modulation of key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in cell proliferation and survival. Additionally, its anti-inflammatory properties have been linked to the inhibition of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid and its metabolites. These techniques have been instrumental in understanding the compound's stability, bioavailability, and metabolic fate in biological systems. Furthermore, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the rational design of derivatives with enhanced efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the clinical translation of 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-Fluoro-2-(3-hydroxyphenyl)benzoic acid (CAS: 1251836-96-0) represents a valuable lead compound in drug discovery, with demonstrated potential in anticancer and anti-inflammatory applications. Ongoing research aims to refine its pharmacological profile and explore its therapeutic potential in other disease areas. The integration of multidisciplinary approaches will be crucial in unlocking the full potential of this compound and translating it into clinically viable treatments.